Cas no 2228499-57-6 (1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide)

1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide structure
2228499-57-6 structure
Product Name:1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide
CAS No:2228499-57-6
MF:C7H9N3S
MW:167.231459379196
CID:5867431
PubChem ID:165762152
Update Time:2025-10-23

1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide
    • EN300-1773298
    • 2228499-57-6
    • 1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carbothioamide
    • Inchi: 1S/C7H9N3S/c8-7(11)6-4-2-1-3-5(4)9-10-6/h1-3H2,(H2,8,11)(H,9,10)
    • InChI Key: ALEJKDYWCZXIPJ-UHFFFAOYSA-N
    • SMILES: S=C(C1C2=C(CCC2)NN=1)N

Computed Properties

  • Exact Mass: 167.05171847g/mol
  • Monoisotopic Mass: 167.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 86.8Ų

1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide Pricemore >>

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Additional information on 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide

Professional Introduction of 1H,4H,5H,6H-Cyclopentacpyrazole-3-carbothioamide (CAS No. 2228499-57-6)

The compound 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide (also referred to by its CAS registry number 2228499-57-6) is a cyclic pyrazole derivative with significant potential in the field of biomedical research. This molecule belongs to the family of thioamides, which are known for their diverse biological activities and applications in drug discovery.

Recent studies have highlighted the importance of cyclopentacpyrazole cores in medicinal chemistry due to their unique structural properties and ability to modulate multiple pharmacological targets. The presence of the carbothioamide functional group further enhances its biological activity, making it a subject of interest for researchers exploring antimicrobial, anti-inflammatory, and cancer therapeutic agents.

Research into 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide has focused on its potential as a multi-target kinase inhibitor, which is highly relevant in the development of treatments for diseases such as cancer and inflammatory disorders. The molecule's ability to inhibit key enzymes involved in cellular signaling pathways positions it as a promising candidate for precision medicine approaches.

Moreover, the compound has shown remarkable activity against bacterial infections, particularly drug-resistant strains. This makes it a valuable lead compound in the ongoing search for novel antibiotics to combat the growing threat of antimicrobial resistance.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of cyclopentacpyrazole derivatives, including 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide, allowing for systematic exploration of structural modifications to optimize its pharmacokinetic and biological properties. These efforts are crucial in translating laboratory findings into clinically relevant applications.

In summary, 1H,4H,5H,6H-cyclopentacpyrazole-3-carbothioamide (CAS No. 2228499-57-6) represents a significant advancement in the field of biomedical science, with its unique structural features and versatile biological activities making it a compelling subject for further investigation.

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